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Compound of Interest

Compound Name: N-Ethylhexylamine

Cat. No.: B1595988

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of N-
Ethylhexylamine, specifically its boiling point and density. The information is presented in a
clear, structured format to facilitate its use in research and development settings.

Core Physical Properties

N-Ethylhexylamine, a secondary amine with the chemical formula C8H19N, is a colorless
liquid. Its key physical characteristics, boiling point and density, are summarized below. These
properties are crucial for its handling, application, and process development in various scientific
and industrial fields.

Physical Property Value Source

Boiling Point 116-119 °C [1]

163.0 + 8.0 °C at 760 mmHg [2]13]

159.36 °C (estimate) [4]

Density 0.7585 g/cm3 [4]
0.8 +0.1 g/cm3 [2][3]

0.762 glcm3 (5]
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Experimental Protocols

The determination of the boiling point and density of a liquid substance like N-

Ethylhexylamine requires precise and standardized experimental procedures. The following

are detailed methodologies for these key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for this determination is the Thiele Tube method.

Apparatus:

Thiele tube

Thermometer (with appropriate range)

Capillary tube (sealed at one end)

Small test tube

Heating mantle or Bunsen burner

Liguid paraffin or other suitable heating bath fluid

Stand and clamps

Procedure:

A small quantity of N-Ethylhexylamine is placed in the small test tube.

The capillary tube, with its sealed end uppermost, is placed inside the test tube containing
the sample.

The test tube is then attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

This assembly is clamped and immersed in the Thiele tube containing the heating bath fluid,
making sure the sample is fully submerged.
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e The side arm of the Thiele tube is gently heated. The shape of the tube allows for the
circulation of the heating fluid, ensuring uniform temperature distribution.

o As the temperature rises, air trapped in the capillary tube will expand and a slow stream of
bubbles will emerge from the open end of the capillary.

o Upon further heating, the bubbling will become rapid and continuous. At this point, the
heating is stopped.

» As the liquid cools, the bubbling will slow down and eventually stop. The temperature at
which the liquid just begins to enter the capillary tube is recorded as the boiling point of the
sample.

Determination of Density

Density, the mass per unit volume of a substance, is a fundamental physical property. The
pycnometer method is a highly accurate technique for determining the density of liquids.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Thermometer

Water bath

Procedure:

e The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on
an analytical balance (m1).

o The pycnometer is then filled with distilled water of a known temperature and weighed again
(m2). The temperature of the water is recorded.

o The pycnometer is emptied, dried completely, and then filled with N-Ethylhexylamine.
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» The filled pycnometer is placed in a constant temperature water bath to ensure the liquid
reaches the desired temperature.

e The pycnometer is then removed, carefully dried on the outside, and its mass is determined
(m3).

» The density of the N-Ethylhexylamine is calculated using the following formula:

Density of Sample = [(m3 - m1) / (m2 - m1)] * Density of Water at the experimental
temperature

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for determining the physical properties of
a chemical substance, from initial sample preparation to final data analysis and reporting.
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Caption: Logical workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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